(2Z)-3-(4-methoxyphenyl)-2-(thiophen-2-yl)prop-2-enoic acid
Overview
Description
(2Z)-3-(4-methoxyphenyl)-2-(thiophen-2-yl)prop-2-enoic acid is a useful research compound. Its molecular formula is C14H12O3S and its molecular weight is 260.3. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2Z)-3-(4-methoxyphenyl)-2-(thiophen-2-yl)prop-2-enoic acid involves the synthesis of the starting material, 4-methoxybenzaldehyde, followed by the synthesis of the intermediate, (2Z)-3-(4-methoxyphenyl)-2-(thiophen-2-yl)prop-2-enal, and finally the conversion of the intermediate to the target compound through a Wittig reaction.", "Starting Materials": [ "4-methoxybenzaldehyde", "thiophene-2-carbaldehyde", "ethyl acetoacetate", "sodium ethoxide", "methyl magnesium bromide", "triethyl phosphonoacetate", "sodium hydroxide", "hydrochloric acid", "sodium chloride", "sodium bicarbonate", "sodium sulfate", "magnesium sulfate", "diethyl ether", "petroleum ether", "methanol", "chloroform", "hexane", "acetone", "ethanol" ], "Reaction": [ "Synthesis of (2Z)-3-(4-methoxyphenyl)-2-(thiophen-2-yl)prop-2-enal:", "1. Synthesize 4-methoxybenzaldehyde by reacting 4-methoxytoluene with chromic acid.", "2. Synthesize thiophene-2-carbaldehyde by reacting thiophene with ethyl acetoacetate in the presence of sodium ethoxide.", "3. React 4-methoxybenzaldehyde with thiophene-2-carbaldehyde in the presence of methyl magnesium bromide to form (2Z)-3-(4-methoxyphenyl)-2-(thiophen-2-yl)prop-2-enal.", "Synthesis of (2Z)-3-(4-methoxyphenyl)-2-(thiophen-2-yl)prop-2-enoic acid:", "4. React (2Z)-3-(4-methoxyphenyl)-2-(thiophen-2-yl)prop-2-enal with triethyl phosphonoacetate in the presence of sodium hydroxide to form the corresponding ylide.", "5. React the ylide with ethyl chloroformate to form the corresponding carbamate.", "6. Hydrolyze the carbamate with hydrochloric acid to form the corresponding acid.", "7. Neutralize the acid with sodium bicarbonate and extract with chloroform.", "8. Dry the organic layer with sodium sulfate and evaporate the solvent to obtain the crude product.", "9. Purify the crude product by recrystallization from ethanol to obtain (2Z)-3-(4-methoxyphenyl)-2-(thiophen-2-yl)prop-2-enoic acid." ] } | |
CAS No. |
188815-46-5 |
Molecular Formula |
C14H12O3S |
Molecular Weight |
260.3 |
Purity |
95 |
Origin of Product |
United States |
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